Cas no 1208770-26-6 (3,6-dichloro-N-methyl-N-{[4-(methylcarbamoyl)phenyl]methyl}pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-methyl-N-{[4-(methylcarbamoyl)phenyl]methyl}pyridine-2-carboxamide
• CAS No: 1208770-26-6
• MF: C₁₆H₁₅Cl₂N₃O₂
• MW: 352.215201616287
• CID: 6305736
• PubChem ID: 41433787
• Update Time: 2025-10-29

3,6-dichloro-N-methyl-N-{[4-(methylcarbamoyl)phenyl]methyl}pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-22543072
• 3,6-dichloro-N-methyl-N-{[4-(methylcarbamoyl)phenyl]methyl}pyridine-2-carboxamide
• AKOS033367295
• 1208770-26-6
• 3,6-dichloro-N-methyl-N-[[4-(methylcarbamoyl)phenyl]methyl]pyridine-2-carboxamide
• Z146489992

• Inchi： 1S/C16H15Cl2N3O2/c1-19-15(22)11-5-3-10(4-6-11)9-21(2)16(23)14-12(17)7-8-13(18)20-14/h3-8H,9H2,1-2H3,(H,19,22)
• InChI Key： SNRKPCLHZJCQLV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(N(C)CC1C=CC(C(NC)=O)=CC=1)=O)Cl

Computed Properties

• Exact Mass: 351.0541321g/mol
• Monoisotopic Mass: 351.0541321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3,6-dichloro-N-methyl-N-{[4-(methylcarbamoyl)phenyl]methyl}pyridine-2-carboxamide

Introduction to 3,6-dichloro-N-methyl-N-{[4-(methylcarbamoyl)phenyl]methyl}pyridine-2-carboxamide (CAS No. 1208770-26-6)

3,6-dichloro-N-methyl-N-{[4-(methylcarbamoyl)phenyl]methyl}pyridine-2-carboxamide, identified by its CAS number 1208770-26-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its chloro, methyl, and carbamoyl substituents, positions it as a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3,6-dichloro-N-methyl-N-{[4-(methylcarbamoyl)phenyl]methyl}pyridine-2-carboxamide features a central pyridine ring substituted with two chlorine atoms at the 3 and 6 positions. This substitution pattern enhances the electron-withdrawing nature of the ring, which can influence its reactivity and binding interactions with biological targets. Additionally, the presence of a methyl group at the N-methyl position and a complex phenyl moiety with a methylcarbamoyl group at the 4-position introduces additional functional groups that can modulate its pharmacological properties.

In recent years, there has been growing interest in pyridine-based compounds due to their versatility in drug design. Pyridines serve as key scaffolds in many pharmacologically active molecules, including antiviral, antibacterial, and anticancer agents. The specific arrangement of substituents in 3,6-dichloro-N-methyl-N-{[4-(methylcarbamoyl)phenyl]methyl}pyridine-2-carboxamide suggests potential interactions with various biological targets, making it a valuable compound for medicinal chemistry research.

One of the most compelling aspects of this compound is its potential to act as a modulator of enzyme activity. Enzymes are critical targets in drug design, as they play pivotal roles in numerous biological pathways. The chloro and carbamoyl groups in 3,6-dichloro-N-methyl-N-{[4-(methylcarbamoyl)phenyl]methyl}pyridine-2-carboxamide could facilitate hydrogen bonding or hydrophobic interactions with enzyme active sites, thereby influencing their catalytic activity. This property makes it an attractive candidate for developing inhibitors or enhancers of specific enzymatic processes.

Furthermore, the phenyl ring with a methylcarbamoyl substituent may contribute to the compound's solubility and bioavailability, which are crucial factors in drug development. The balance between hydrophilic and hydrophobic regions in the molecule can be fine-tuned to optimize its pharmacokinetic profile. This aspect is particularly important for ensuring that the compound can reach its target site effectively within the body.

Recent studies have highlighted the importance of pyridine derivatives in addressing unmet medical needs. For instance, modifications to the pyridine core have led to the discovery of novel compounds with improved efficacy and reduced side effects. The structural features of 3,6-dichloro-N-methyl-N-{[4-(methylcarbamoyl)phenyl]methyl}pyridine-2-carboxamide align well with these trends, suggesting that it could be a valuable asset in ongoing drug discovery efforts.

The synthesis of 3,6-dichloro-N-methyl-N-{[4-(methylcarbamoyl)phenyl]methyl}pyridine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of modern analytical methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography has facilitated detailed characterization of the compound's structure.

In addition to its structural complexity, 3,6-dichloro-N-methyl-N-{[4-(methylcarbamoyl)phenyl]methyl}pyridine-2-carboxamide exhibits interesting physicochemical properties that make it suitable for further investigation. These properties include solubility in common organic solvents, stability under various storage conditions, and potential metabolic stability. These characteristics are critical for determining its suitability for formulation into pharmaceutical products.

The potential applications of 3,6-dichloro-N-methyl-N-{[4-(methylcarbamoyl)phenyl]methyl}pyridine-2-carboxamide extend across multiple therapeutic areas. Its interaction with biological targets suggests potential use in treating inflammatory diseases, neurological disorders, and even cancer. Preclinical studies are currently underway to evaluate its efficacy and safety profile in various disease models. These studies aim to provide insights into its mechanism of action and identify any potential toxicities or side effects.

The role of computational chemistry has been instrumental in advancing our understanding of 3,6-dichloro-N-methyl-N-{[4-(methylcarbamoyl)phenyl]methyl}pyridine-2-carboxamide's interactions with biological targets. Molecular docking simulations have been used to predict how this compound might bind to enzymes or receptors involved in disease pathways. These simulations provide valuable insights into its binding affinity and mode of action before expensive experimental trials are conducted.

The future prospects for 3,6-dichloro-N-methyl-N-{[4-(methylcarbamoyl)phenyl]methyl}pyridine-2-carboxamide appear promising as ongoing research continues to uncover new therapeutic possibilities. Innovations in synthetic chemistry and biotechnology may further enhance its development into a viable pharmaceutical agent. Collaborative efforts between academic researchers and industry scientists will be essential in translating laboratory findings into clinical applications.

In conclusion,3,6-dichloro-N-methyl-N-{[4-(methylcarbamoyl)phenyl]methyl}pyridine-2-carboxamide (CAS No. 1208770-26-6) represents an intriguing compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a versatile tool for drug discovery efforts aimed at addressing various diseases. As research progresses，this molecule is poised to contribute valuable insights into medicinal chemistry，and may eventually lead to novel therapeutic interventions that improve patient outcomes worldwide.